![molecular formula C6H3BrF3NS B598325 5-Bromo-2-[(trifluoromethyl)thio]pyridine CAS No. 1204234-35-4](/img/structure/B598325.png)
5-Bromo-2-[(trifluoromethyl)thio]pyridine
Overview
Description
5-Bromo-2-[(trifluoromethyl)thio]pyridine is a substrate used in a palladium-catalyzed α-arylation of a Refomatsky reagent .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, including 5-Bromo-2-[(trifluoromethyl)thio]pyridine, has been a key structural motif in active agrochemical and pharmaceutical ingredients . Regioselective C-4 deprotonation with LDA and trapping with carbon dioxide leads to the corresponding C-4 acid .Molecular Structure Analysis
The molecular formula of 5-Bromo-2-[(trifluoromethyl)thio]pyridine is C6H3BrF3NS . The IUPAC name is 5-bromo-2-(trifluoromethylsulfanyl)pyridine . The InChI Key is GSKMWMFOQQBVMI-UHFFFAOYSA-N .Chemical Reactions Analysis
5-Bromo-2-[(trifluoromethyl)thio]pyridine is used as a substrate in a palladium-catalyzed α-arylation of a Refomatsky reagent .Physical And Chemical Properties Analysis
The molecular weight of 5-Bromo-2-[(trifluoromethyl)thio]pyridine is 258.06 g/mol . It has a topological polar surface area of 38.2 Ų .Scientific Research Applications
Research Chemical
“5-Bromo-2-[(trifluoromethyl)thio]pyridine” is a useful research chemical . It’s used in various research applications due to its unique chemical properties .
Pharmaceutical Testing
This compound can be used for pharmaceutical testing . High-quality reference standards are essential for accurate results in pharmaceutical testing .
Synthesis of Other Compounds
“5-Bromo-2-[(trifluoromethyl)thio]pyridine” can serve as a substrate in the synthesis of other compounds . For instance, it’s used in a palladium-catalyzed α-arylation of a Refomatsky reagent .
Fluorination Reagents
Due to the presence of trifluoromethyl group, this compound can potentially be used in the development of fluorination reagents .
Building Blocks in Organic Synthesis
“5-Bromo-2-[(trifluoromethyl)thio]pyridine” can serve as a building block in organic synthesis . The bromo and trifluoromethylthio groups can act as functional handles for further transformations .
Safety and Hazard Testing
Given its hazardous nature, “5-Bromo-2-[(trifluoromethyl)thio]pyridine” can be used in safety and hazard testing . It’s important to understand how to safely handle and dispose of such compounds .
Mechanism of Action
Target of Action
It is known to be a pyridine-based organic compound and is often used as a pharmaceutical intermediate . Pyridine derivatives are known to interact with various biological targets, but the specific targets for this compound would depend on the context of its use in a particular drug molecule.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2-(trifluoromethylsulfanyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrF3NS/c7-4-1-2-5(11-3-4)12-6(8,9)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMHOUUDDDLPFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)SC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-[(trifluoromethyl)thio]pyridine | |
CAS RN |
1204234-35-4 |
Source
|
| Record name | 5-BROMO-2-[(TRIFLUOROMETHYL)THIO]PYRIDINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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